Cas no 16490-89-4 (methyl 3-azepan-1-ylpropanoate)
16490-89-4 structure
Product Name:methyl 3-azepan-1-ylpropanoate
CAS No:16490-89-4
MF:C10H19NO2
MW:185.26336312294
MDL:MFCD00461146
CID:219240
PubChem ID:249004
Update Time:2025-04-19
methyl 3-azepan-1-ylpropanoate Chemical and Physical Properties
Names and Identifiers
-
- 1H-Azepine-1-propanoicacid, hexahydro-, methyl ester
- methyl 3-(azepan-1-yl)propanoate
- 3-azepan-1-yl-propionic acid methyl ester
- AC1L6NJZ
- AC1Q600S
- BB_SC-7727
- CTK4D1927
- Methyl 3-(N-hexamethyleneimino)propionate
- methyl 3-azepan-1-ylpropanoate
- NSC66897
- 1H-Azepine-1-propanoic acid, hexahydro-, methyl ester
- 16490-89-4
- AKOS000321398
- CS-0315125
- DTXSID60290122
- NSC-66897
- SCHEMBL10409891
- MFCD00461146
- methyl3-(azepan-1-yl)propanoate
- LS-01475
- BB 0240758
-
- MDL: MFCD00461146
- Inchi: 1S/C10H19NO2/c1-13-10(12)6-9-11-7-4-2-3-5-8-11/h2-9H2,1H3
- InChI Key: MJCZIVXSJDVDFS-UHFFFAOYSA-N
- SMILES: O(C)C(CCN1CCCCCC1)=O
Computed Properties
- Exact Mass: 185.14167
- Monoisotopic Mass: 185.142
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- Density: 0.978
- Boiling Point: 261.2°C at 760 mmHg
- Flash Point: 93.9°C
- Refractive Index: 1.457
- PSA: 29.54
- LogP: 1.36340
methyl 3-azepan-1-ylpropanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM115144-5g |
methyl 3-azepan-1-ylpropanoate |
16490-89-4 | 95% | 5g |
$600 | 2021-06-10 | |
| Chemenu | CM115144-10g |
methyl 3-azepan-1-ylpropanoate |
16490-89-4 | 95% | 10g |
$960 | 2021-06-10 | |
| Fluorochem | 043229-10g |
Methyl 3-(Azepan-1-yl)propanoate |
16490-89-4 | 10g |
£1633.00 | 2022-03-01 | ||
| abcr | AB405232-500 mg |
Methyl 3-azepan-1-ylpropanoate |
16490-89-4 | 500MG |
€254.60 | 2023-02-20 | ||
| abcr | AB405232-1 g |
Methyl 3-azepan-1-ylpropanoate |
16490-89-4 | 1 g |
€322.50 | 2023-07-19 | ||
| abcr | AB405232-5 g |
Methyl 3-azepan-1-ylpropanoate |
16490-89-4 | 5 g |
€907.00 | 2023-07-19 | ||
| Fluorochem | 043229-1g |
Methyl 3-(Azepan-1-yl)propanoate |
16490-89-4 | 1g |
£307.00 | 2022-03-01 | ||
| Fluorochem | 043229-5g |
Methyl 3-(Azepan-1-yl)propanoate |
16490-89-4 | 5g |
£1021.00 | 2022-03-01 | ||
| Chemenu | CM115144-1g |
methyl 3-azepan-1-ylpropanoate |
16490-89-4 | 95% | 1g |
$*** | 2023-03-31 | |
| Chemenu | CM115144-5g |
methyl 3-azepan-1-ylpropanoate |
16490-89-4 | 95% | 5g |
$*** | 2023-03-31 |
methyl 3-azepan-1-ylpropanoate Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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